Cas no 132032-04-3 (Caerulein,1-de(5-oxo-L-proline)-2-D-tyrosine-5-L-norleucine-8-L-norleucine- (9CI))

Caerulein,1-de(5-oxo-L-proline)-2-D-tyrosine-5-L-norleucine-8-L-norleucine- (9CI) structure
132032-04-3 structure
Product name:Caerulein,1-de(5-oxo-L-proline)-2-D-tyrosine-5-L-norleucine-8-L-norleucine- (9CI)
CAS No:132032-04-3
MF:C60H75N11O18S
MW:1270.36541390419
CID:160926
PubChem ID:16132233

Caerulein,1-de(5-oxo-L-proline)-2-D-tyrosine-5-L-norleucine-8-L-norleucine- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Caerulein,1-de(5-oxo-L-proline)-2-D-tyrosine-5-L-norleucine-8-L-norleucine- (9CI)
    • cholecystokinin (25-33), Tyr(25)-Nle(28,31)-
    • 25-Tyr-28,31-nle-cholecystokinin (25-33)
    • Caerulein, 1-de(5-oxo-L-proline)-2-D-tyrosine-5-L-norleucine-8-L-norleucine-
    • Cck (25-33), tyr(25)-nle(28,31)-
    • Cholecystokinin (25-33), tyrosyl(28)-norleucine(28,31)-
    • 132032-04-3
    • (3S)-3-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-carboxypropanoyl]amino]-3-(4-sulfooxyphenyl)propanoyl]amino]hexanoyl]amino]acetyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]hexanoyl]amino]-4-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-4-oxobutanoic acid
    • DTXSID10157317
    • Inchi: InChI=1S/C60H75N11O18S/c1-3-5-15-43(66-57(82)46(28-36-20-24-39(25-21-36)89-90(86,87)88)70-60(85)48(30-51(74)75)69-54(79)41(61)26-35-18-22-38(72)23-19-35)55(80)64-33-50(73)65-47(29-37-32-63-42-17-11-10-14-40(37)42)58(83)67-44(16-6-4-2)56(81)71-49(31-52(76)77)59(84)68-45(53(62)78)27-34-12-8-7-9-13-34/h7-14,17-25,32,41,43-49,63,72H,3-6,15-16,26-31,33,61H2,1-2H3,(H2,62,78)(H,64,80)(H,65,73)(H,66,82)(H,67,83)(H,68,84)(H,69,79)(H,70,85)(H,71,81)(H,74,75)(H,76,77)(H,86,87,88)/t41-,43+,44+,45+,46+,47+,48+,49+/m1/s1
    • InChI Key: JCAIPWWBLRVCAU-ZRJFNEKDSA-N
    • SMILES: CCCC[C@H](NC([C@@H](NC([C@@H](NC([C@@H](CC1C=CC(O)=CC=1)N)=O)CC(=O)O)=O)CC1C=CC(OS(=O)(O)=O)=CC=1)=O)C(NCC(N[C@@H](CC1=CNC2=CC=CC=C12)C(N[C@H](C(N[C@H](C(N[C@@H](CC1C=CC=CC=1)C(=O)N)=O)CC(=O)O)=O)CCCC)=O)=O)=O

Computed Properties

  • Exact Mass: 1268.49382
  • Monoisotopic Mass: 1269.50122576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 90
  • Rotatable Bond Count: 37
  • Complexity: 2540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 485Ų
  • XLogP3: -0.1

Experimental Properties

  • PSA: 473.23

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